Cas no 2171992-37-1 (2-(chloromethyl)-5-methylthieno3,2-bthiophene)

2-(Chloromethyl)-5-methylthieno[3,2-b]thiophene is a specialized heterocyclic compound featuring a reactive chloromethyl group and a methyl-substituted thienothiophene core. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex conjugated systems used in materials science. The chloromethyl group enables facile functionalization through nucleophilic substitution, while the thienothiophene backbone contributes to electronic delocalization, enhancing its utility in optoelectronic applications. Its rigid, planar architecture is advantageous for developing organic semiconductors, conductive polymers, and photovoltaic materials. The compound's stability and synthetic versatility make it suitable for controlled modifications in high-performance material design. Proper handling is required due to the reactivity of the chloromethyl moiety.
2-(chloromethyl)-5-methylthieno3,2-bthiophene structure
2171992-37-1 structure
Product Name:2-(chloromethyl)-5-methylthieno3,2-bthiophene
CAS No:2171992-37-1
MF:C8H7ClS2
MW:202.724178552628
CID:5565958
PubChem ID:165592874
Update Time:2025-08-03

2-(chloromethyl)-5-methylthieno3,2-bthiophene Chemical and Physical Properties

Names and Identifiers

    • 2171992-37-1
    • 2-(chloromethyl)-5-methylthieno[3,2-b]thiophene
    • EN300-1653017
    • 2-(chloromethyl)-5-methylthieno3,2-bthiophene
    • Inchi: 1S/C8H7ClS2/c1-5-2-7-8(10-5)3-6(4-9)11-7/h2-3H,4H2,1H3
    • InChI Key: AJJHQMFSAFVOPC-UHFFFAOYSA-N
    • SMILES: ClCC1=CC2=C(C=C(C)S2)S1

Computed Properties

  • Exact Mass: 201.9677703g/mol
  • Monoisotopic Mass: 201.9677703g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 56.5Ų

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Additional information on 2-(chloromethyl)-5-methylthieno3,2-bthiophene

Recent Advances in the Application of 2-(Chloromethyl)-5-methylthieno[3,2-b]thiophene (CAS: 2171992-37-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(chloromethyl)-5-methylthieno[3,2-b]thiophene (CAS: 2171992-37-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by a thienothiophene core with chloromethyl and methyl substituents, serves as a valuable intermediate in the synthesis of more complex molecules with potential biological activities. Recent studies have explored its utility in drug discovery, material science, and as a building block for functionalized polymers.

One of the key areas of interest is the role of 2-(chloromethyl)-5-methylthieno[3,2-b]thiophene in the development of novel therapeutic agents. Researchers have utilized this compound as a precursor for the synthesis of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of kinase inhibitors, showing promising activity against cancer-related kinases. The chloromethyl group's reactivity allows for further functionalization, enabling the attachment of pharmacophores that enhance binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound has been investigated for its potential in materials science. Its thienothiophene backbone is known for its electron-rich properties, making it a candidate for organic electronic devices such as organic field-effect transistors (OFETs) and photovoltaic cells. A recent study in Advanced Materials highlighted the use of 2-(chloromethyl)-5-methylthieno[3,2-b]thiophene as a monomer for conjugated polymers, which exhibited high charge carrier mobility and stability under ambient conditions.

The synthetic pathways for 2-(chloromethyl)-5-methylthieno[3,2-b]thiophene have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. This advancement is critical for ensuring the compound's availability for large-scale applications, both in academia and industry.

Despite its potential, challenges remain in the handling and application of this compound. Its reactivity, particularly the chloromethyl group, necessitates careful control of reaction conditions to avoid unwanted side reactions. Moreover, the environmental and toxicological profiles of derivatives based on this scaffold require further investigation to ensure their safety in pharmaceutical and material applications.

In conclusion, 2-(chloromethyl)-5-methylthieno[3,2-b]thiophene (CAS: 2171992-37-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to advanced materials, driven by its unique structural features and reactivity. Ongoing research aims to address the remaining challenges and unlock its full potential in these fields.

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